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Compound of Interest

Compound Name: Hexamethyl tungsten

Cat. No.: B1219911 Get Quote

Technical Support Center: Hexamethyl Tungsten
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Hexamethyl tungsten (W(CH₃)₆). Due to its

extreme sensitivity to air and moisture, proper handling and troubleshooting are critical for

successful and safe experimentation.

Frequently Asked Questions (FAQs)
Q1: How sensitive is Hexamethyl tungsten to air?

A1: Hexamethyl tungsten is extremely sensitive to air. It is classified as an air-sensitive and

pyrophoric compound, meaning it can spontaneously ignite upon contact with air.[1] The

compound is readily destroyed by oxygen.[2]

Q2: What is the nature of Hexamethyl tungsten's sensitivity to moisture?

A2: While detailed kinetic studies on its hydrolysis are not readily available, it is known to be

highly sensitive to moisture. Like many organometallic compounds, it reacts with acidic protons,

such as those in water, to release methane.[1] Exposure to even trace amounts of moisture

can lead to rapid decomposition and should be strictly avoided.

Q3: What are the primary decomposition products of Hexamethyl tungsten when exposed to

air and moisture?
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A3: Upon exposure to air and moisture, Hexamethyl tungsten decomposes to form methane,

trace amounts of ethane, and an unidentified black residue purported to contain polymethylene

and tungsten.[1] The reaction with oxygen leads to the formation of tungsten oxides.

Q4: How should Hexamethyl tungsten be stored?

A4: Hexamethyl tungsten should be stored in a cool, dry, and inert environment. It is highly

volatile, subliming at -30 °C, and thermally unstable at room temperature.[1][2] Storage should

be in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at low

temperatures (e.g., in a freezer) to minimize decomposition.

Q5: What are the visible signs of decomposition?

A5: The decomposition of the red, crystalline solid is indicated by a color change and the

formation of a black residue.[1] Gas evolution (methane) is also a sign of decomposition.

Data Presentation: Properties of Hexamethyl
Tungsten
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Property Value Citations

Chemical Formula W(CH₃)₆ [2]

Molar Mass 274.05 g/mol [2]

Appearance Red, crystalline solid [2]

Volatility
Extremely volatile, sublimes at

-30 °C
[2]

Solubility

Highly soluble in petroleum,

aromatic hydrocarbons, ethers,

CS₂, CCl₄

[2]

Air Sensitivity
Pyrophoric; spontaneously

flammable in air
[1]

Moisture Sensitivity
Highly sensitive; reacts to

release methane
[1]

Thermal Stability
Decomposes at room

temperature
[1]

Decomposition Products

Methane, ethane (trace), black

residue (polymethylene and

tungsten)

[1]

Troubleshooting Guide
Issue 1: My Hexamethyl tungsten sample has turned dark or black.

Question: Why has my red Hexamethyl tungsten sample darkened?

Answer: A color change from red to dark brown or black is a clear indication of

decomposition. This is likely due to exposure to trace amounts of air or moisture, or

prolonged storage at ambient temperature. The black residue consists of decomposition

products, including polymethylene and tungsten.[1]

Issue 2: I am observing unexpected gas evolution in my reaction.
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Question: My reaction vessel is pressurizing, and I suspect gas is being evolved. What could

be the cause?

Answer: Uncontrolled gas evolution is likely due to the decomposition of Hexamethyl
tungsten, which releases methane and small amounts of ethane.[1] This can be caused by

the presence of acidic impurities (including water) in your solvents or reagents, or by thermal

decomposition if the reaction is conducted at or above room temperature for an extended

period.

Issue 3: My experiment with Hexamethyl tungsten is giving poor or no yield.

Question: I am not obtaining the desired product in my reaction involving Hexamethyl
tungsten. What are the potential reasons?

Answer: Low or zero yield is a common problem when working with highly sensitive

reagents. The primary cause is likely the decomposition of the Hexamethyl tungsten before

or during the reaction. It is crucial to ensure all solvents and reagents are rigorously dried

and degassed, and that the entire experiment is conducted under a strictly inert atmosphere

using techniques such as a Schlenk line or a glovebox.

Issue 4: A small fire or spark was observed when handling the compound.

Question: I observed a spark or small fire when transferring Hexamethyl tungsten. What

happened and how can I prevent it?

Answer: This indicates a pyrophoric event, where the compound spontaneously ignited upon

contact with air.[1] This is a serious safety hazard. To prevent this, all transfers must be

performed under an inert atmosphere. Ensure there are no leaks in your Schlenk line or

glovebox. Use appropriate techniques like cannula transfer for solutions.

Experimental Protocols
Representative Protocol: Synthesis of Hexamethyl
Tungsten
This protocol is an example of the rigorous inert atmosphere techniques required when working

with Hexamethyl tungsten.
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Objective: To synthesize Hexamethyl tungsten from tungsten hexachloride and

trimethylaluminium.

Materials:

Tungsten hexachloride (WCl₆)

Trimethylaluminium (Al(CH₃)₃)

Hydrocarbon solvent (e.g., hexane)

Amine (for removal of chlorodimethylaluminium)

Schlenk line apparatus

Dry, oxygen-free solvents and glassware

Procedure:

Preparation of Apparatus: All glassware must be thoroughly dried in an oven and cooled

under a stream of dry, inert gas (argon or nitrogen). The reaction should be assembled on a

Schlenk line to maintain an inert atmosphere throughout the procedure.

Reaction Setup: In a Schlenk flask, suspend tungsten hexachloride in a dry hydrocarbon

solvent under an inert atmosphere.

Addition of Reagent: Cool the suspension and slowly add a solution of trimethylaluminium in

the same solvent. The reaction is exothermic and the temperature should be carefully

controlled.

Reaction: Allow the reaction to proceed at a controlled temperature. The solution will change

color as the reaction progresses.

Workup: After the reaction is complete, the by-product, chlorodimethylaluminium, is removed

by the addition of an amine, which forms a precipitate.

Isolation of Product: The precipitate is removed by filtration under inert atmosphere. The

solvent is then removed from the filtrate under vacuum at low temperature to yield crude
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Hexamethyl tungsten.

Purification: The product can be purified by low-temperature sublimation.

Safety Precautions:

Both trimethylaluminium and Hexamethyl tungsten are pyrophoric and will ignite on contact

with air.

The entire procedure must be carried out under a strictly inert atmosphere.

Appropriate personal protective equipment (flame-retardant lab coat, safety glasses, gloves)

must be worn at all times.

Work in a well-ventilated fume hood.
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Caption: Decomposition pathway of Hexamethyl tungsten.
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Caption: Troubleshooting workflow for Hexamethyl tungsten experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1219911?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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